Cas no 618102-37-7 (1,3-BIS(4-CHLOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID)

• Product Name: 1,3-BIS(4-CHLOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CAS No: 618102-37-7
• MF: C₁₆H₁₀Cl₂N₂O₂
• MW: 333.168801784515
• CID: 955424
• PubChem ID: 4984342
• Update Time: 2025-04-19

1,3-BIS(4-CHLOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1,3-BIS(4-CHLOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 618102-37-7
• DTXSID801212218
• AKOS022948945

• Inchi： 1S/C16H10Cl2N2O2/c17-11-3-1-10(2-4-11)14-9-15(16(21)22)20(19-14)13-7-5-12(18)6-8-13/h1-9H,(H,21,22)
• InChI Key： QXNLJISYJIIVBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(=O)O)=CC(C2C=CC(=CC=2)Cl)=N1

Computed Properties

• Exact Mass: 332.01200
• Monoisotopic Mass: 332.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 4.54430